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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B15598908

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, NaKCaH4Os:4H20) is a well-known
ferroelectric material, notable for exhibiting ferroelectricity between two specific temperatures,
known as the upper and lower Curie points.[1][2][3] This guide provides a comparison of its
Curie temperatures with other common ferroelectric materials and outlines the experimental
methodology for their validation.

Comparative Data of Ferroelectric Curie
Temperatures

The ferroelectric properties of a material are only present below its Curie temperature (Tc). For
Rochelle salt, ferroelectricity exists in a specific temperature range. Below is a comparison of
the Curie temperatures of Rochelle salt and other notable ferroelectric materials.
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(Ferroelectric between

Rochelle Salt NaKCaH406-4H20 Monoclinic
these temperatures)

[1]2]

Barium Titanate BaTiOs ~120°C - 130°C[3][4] Tetragonal
Potassium
Dihydrogen KH2POa4 -150°C (123 K)[3] Orthorhombic

Phosphate (KDP)

Dependent on Zr/Ti

Lead Zirconate Pb[ZrxTi1-x]O3 ) ] Tetragonal/Rhombohe
] ratio, typically 200°C -
Titanate (PZT) (0=x<1) dral
400°C
Colemanite Caz2Be011-5H20 Below -7°C[5] Monoclinic

Experimental Protocol for Determining Ferroelectric
Curie Temperature

The most common method for determining the Curie temperature of a ferroelectric material is
by measuring its dielectric constant as a function of temperature. At the Curie temperature, a
phase transition occurs, leading to a sharp peak or anomaly in the dielectric constant.[6][7]

Objective: To determine the upper and lower Curie temperatures of Rochelle salt by
measuring the variation of its capacitance (and thus dielectric constant) with temperature.

Materials and Equipment:
» Rochelle salt single crystal sample
o Parallel plate capacitor assembly (dielectric cell)[6][8]

o Temperature-controlled chamber or oven with a cooling system|[6]
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e Thermocouple or other temperature sensor

o Capacitance meter or LCR meter

o Data acquisition system

Procedure:

e Sample Preparation: A thin, flat sample of the Rochelle salt crystal is prepared. The two
parallel surfaces are coated with a conductive material (e.qg., silver paint) to act as
electrodes.

o Sample Mounting: The prepared crystal is mounted in a parallel plate capacitor holder
(dielectric cell).[8]

o Experimental Setup: The dielectric cell is placed inside a temperature-controlled chamber.
The temperature sensor is placed in close proximity to the sample to ensure accurate
temperature readings. The electrodes of the dielectric cell are connected to a capacitance
meter.

¢ Data Collection:

o The temperature of the chamber is slowly varied over a range that includes the expected
Curie temperatures of Rochelle salt (e.g., from -30°C to +40°C). A slow heating and
cooling rate is crucial to ensure thermal equilibrium.

o The capacitance of the sample is measured at regular temperature intervals.

o Data Analysis:

o The dielectric constant (g) is calculated from the measured capacitance (C) using the
formula: e = (C *d) / (e0 * A), where 'd' is the thickness of the crystal, ‘A" is the area of the
electrodes, and ¢€o is the permittivity of free space.

o A graph of the dielectric constant versus temperature is plotted.

o The temperatures at which sharp peaks in the dielectric constant occur correspond to the
Curie temperatures. For Rochelle salt, two such peaks will be observed.[1]
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Experimental Workflow Diagram

The following diagram illustrates the workflow for the experimental determination of the
ferroelectric Curie temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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